2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate

• IUPAC Name: 2-(pyridine-3-carbonylamino)ethyl 4-nitrobenzoate
• InChI: InChI=1S/C15H13N3O5/c19-14(12-2-1-7-16-10-12)17-8-9-23-15(20)11-3-5-13(6-4-11)18(21)22/h1-7,10H,8-9H2,(H,17,19)
• InChI Key: IOFRXSAMZKOXKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=O)NCCOC(=O)C2=CC=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H13N3O5
• Molecular Weight: 315.28 g/mol

Description

2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate, also known as PBAN, is a neuropeptide hormone that plays a crucial role in insect physiology. PBAN is a member of the pyrokinin family of peptides, which are involved in various physiological processes, including regulation of feeding behavior, gut motility, and reproduction.

Mechanism of Action

2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate exerts its effects by binding to a G protein-coupled receptor (GPCR) called 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoateR. Activation of 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoateR leads to the activation of intracellular signaling pathways, including cyclic adenosine monophosphate (cAMP) and calcium signaling, which ultimately result in the release of sex pheromones or regulation of feeding behavior and gut motility.
Biochemical and Physiological Effects:
2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate has been shown to have a variety of biochemical and physiological effects in insects. In female moths, 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate stimulates the production of sex pheromones by the pheromone glands. 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate has also been shown to regulate feeding behavior and gut motility in insects.

Advantages and Limitations for Lab Experiments

2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate is a useful tool for studying insect physiology and behavior in the laboratory. However, there are some limitations to using 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate in lab experiments. For example, 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate is specific to insects and cannot be used to study other organisms. Additionally, the effects of 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate can vary depending on the species of insect being studied.

Future Directions

There are many potential future directions for research on 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate. One area of interest is the development of 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate analogs that could be used as insecticides or pest control agents. Another area of interest is the study of 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate in other insect species to better understand its role in insect physiology and behavior. Additionally, further research is needed to fully understand the intracellular signaling pathways activated by 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate and their downstream effects on insect physiology.

Scientific Research Applications

2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate has been extensively studied for its role in regulating insect reproduction. 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate is produced in the female moth's pheromone glands and is released during mating to stimulate the production of sex pheromones. 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate also plays a role in the regulation of egg-laying behavior in female moths. In addition to its reproductive functions, 2-[(3-pyridinylcarbonyl)amino]ethyl 4-nitrobenzoate has been shown to regulate feeding behavior and gut motility in insects.